Cas no 73837-24-8 (Calcitriol Impurities A)

• Product Name: Calcitriol Impurities A
• CAS No: 73837-24-8
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 59519
• PubChem ID: 5283740
• Update Time: 2025-07-19

Calcitriol Impurities A Chemical and Physical Properties

Names and Identifiers

• 5,6-trans-1a,25-Dihydroxyvitamin D3
• 5-{2-[1-(5-Hydroxy-1,5-dimethylhexyl)-7a-methyl-octahydro-inden-4-ylidene]ethylidene}-4-methylenecyclohexane-1,3-diol
• 5,6-trans-Calcitriol
• 5,6-trans-1alpha,25-Dihydroxyvitamin D3
• 5-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
• Calcitriol Impurities A
• 5, 6-TRANS CALCITRIOL
• 5-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-
• TRANS CALCITRIOL
• 9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1,3,25-TRIOL, (1.ALPHA.,3.BETA.,5E,7E)-
• BIDD:GT0500
• 73837-24-8
• 1,25-Dihydroxyvitamin D3
• Tox21_111988
• 1alpha,25-Dihydroxy-5,6-trans-vitamin D3
• (5E,7E)-(1S,3R)-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• (5E,7E)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.,25-TRIOL
• 1,3-Cyclohexanediol, 4-methylene-5-((2E)-2-((1R,3aS,7aS)-octahydro-1-((1R)-5-hydroxy-1,5-dimethylhexyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1R,3S,5E)-
• NCGC00179229-01
• MS-27259
• (5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-1alpha,3beta,25-triol
• BRD-K27316855-001-02-6
• 5,6-trans Calcitriol
• 5,6-TRANS-1.ALPHA.,25-DIHYDROXYVITAMIN D3
• (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Calcitriol specified impurity A [EP]
• (5E)-1alpha,25-dihydroxyvitamin D3 / (5E)-1alpha,25-dihydroxycholecalciferol
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,25-triol, (1alpha,3beta,5E,7E)-
• Calcitriol impurity A [EP]
• CAS-32222-06-3
• CALCITRIOL IMPURITY A [EP IMPURITY]
• SCHEMBL21055106
• Q27280249
• (1R,3S,E)-5-(2-((1R,3aS,7aR,E)-1-((R)-6-Hydroxy-6-methylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1.ALPHA.,25-DIHYDROXY-5,6-TRANS-VITAMIN D3
• CalcitriolImpuritiesA
• AKOS040744195
• CS-M0064
• UNII-I1L29CLX3C
• 1,25-Dihydroxy-5,6-trans-vitamin D3
• NCGC00161327-04
• HY-75041
• trans-Calcitriol
• I1L29CLX3C
• LMST03020265
• DTXCID002722
• FT-0664202
• FT-0664203
• 5-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylenecyclohexane-1,3-diol
• Calcitriol D6
• FT-0664201
• Q27216044
• 1-Epicalcitriol
• 78782-99-7
• 32222-06-3
• DA-60397
• G12955

• MDL： N/A
• Inchi： 1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18-,22-,23-,24+,25+,27-/m1/s1
• InChI Key： GMRQFYUYWCNGIN-DRQJEBLXSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32900
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 111-115 °C
• Boiling Point: 621.928°C at 760 mmHg
• Flash Point: 238.4±24.7 °C
• Refractive Index: 1.499
• PSA: 60.69000
• LogP: 5.70470
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Calcitriol Impurities A Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Calcitriol Impurities A

Comprehensive Analysis of Calcitriol Impurities A (CAS No. 73837-24-8): Key Insights for Pharmaceutical Research

In the realm of pharmaceutical research and quality control, the identification and characterization of impurities play a pivotal role in ensuring drug safety and efficacy. One such critical impurity is Calcitriol Impurities A (CAS No. 73837-24-8), a compound of significant interest due to its association with calcitriol, the active form of vitamin D3. This article delves into the chemical properties, analytical methodologies, and regulatory considerations surrounding this impurity, while addressing trending topics such as pharmaceutical stability testing, impurity profiling, and ICH guidelines compliance.

Calcitriol Impurities A is a structurally related compound that may arise during the synthesis or degradation of calcitriol. Its CAS No. 73837-24-8 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory submissions. Researchers frequently search for "calcitriol impurity analysis" or "CAS 73837-24-8 HPLC method," reflecting the demand for reliable analytical techniques to quantify this impurity. Advanced chromatographic methods, such as reverse-phase HPLC coupled with UV detection, are commonly employed to achieve detection limits below 0.1%.

The growing emphasis on pharmaceutical quality by design (QbD) has intensified scrutiny over impurities like Calcitriol Impurities A. Regulatory agencies, including the FDA and EMA, mandate rigorous impurity control strategies under ICH Q3A and Q3B guidelines. Recent discussions in forums highlight queries such as "how to mitigate calcitriol degradation products" and "stability-indicating assays for vitamin D analogs," underscoring the need for robust stability studies. Forced degradation studies under thermal, photolytic, and oxidative conditions are recommended to evaluate the impurity's formation pathways.

From a synthetic chemistry perspective, 73837-24-8 is often studied alongside "calcitriol synthesis intermediates" due to its potential role as a byproduct. Patent literature reveals innovative approaches to minimize its formation, such as optimizing reaction temperatures or employing high-purity starting materials. The compound's molecular structure, featuring a seco-steroid backbone, aligns with searches for "vitamin D derivative impurities"—a hotspot in academic and industrial research.

In conclusion, Calcitriol Impurities A (CAS No. 73837-24-8) represents a paradigm of how impurity profiling intersects with modern pharmaceutical development. By leveraging cutting-edge analytical techniques and adhering to evolving regulatory standards, researchers can ensure the safety of calcitriol-based therapeutics while addressing pressing industry challenges like generic drug equivalence and biosimilar characterization.